Cas no 1354950-46-1 (4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride)

• Product Name: 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride
• CAS No: 1354950-46-1
• MF: C₁₀H₁₅Cl₂N
• MW: 220.138800859451
• MDL: MFCD20441643
• CID: 4592394
• Update Time: 2025-06-08

4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-N-ethyl-N-methylaniline
• 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride

• MDL： MFCD20441643
• Inchi： 1S/C10H14ClN.ClH/c1-3-12(2)10-6-4-9(8-11)5-7-10;/h4-7H,3,8H2,1-2H3;1H
• InChI Key： DCRNRYPENLJZGB-UHFFFAOYSA-N
• SMILES： N(C1C=CC(CCl)=CC=1)(C)CC.Cl

Additional information on 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride

4-(Chloromethyl)-N-ethyl-N-methylaniline Hydrochloride: An Overview

4-(Chloromethyl)-N-ethyl-N-methylaniline hydrochloride (CAS No. 1354950-46-1) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a chloromethyl group and an ethyl-methylamine moiety, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical structure of 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride consists of an aromatic ring substituted with a chloromethyl group at the para position and an N-ethyl-N-methylaniline group. The presence of the chloromethyl group provides reactivity for further functionalization, while the amine functionality offers opportunities for conjugation with other molecules. This combination of reactive sites makes it a useful building block in organic synthesis.

In recent years, 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride has gained attention in pharmaceutical research due to its potential as a precursor for the development of novel drugs. Studies have shown that compounds derived from this intermediate exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of derivatives of 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride, which demonstrated potent anti-inflammatory effects in both in vitro and in vivo models.

The hydrochloride salt form of 4-(chloromethyl)-N-ethyl-N-methylaniline enhances its solubility and stability, making it suitable for various applications in pharmaceutical formulations. The improved solubility facilitates better absorption and bioavailability, which are crucial factors in drug development. Additionally, the salt form can be easily handled and stored under standard laboratory conditions, ensuring consistent quality and reliability.

In materials science, 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride has been explored for its potential in the synthesis of functional polymers and coatings. The reactivity of the chloromethyl group allows for the formation of covalent bonds with other monomers or polymers, leading to the creation of materials with tailored properties. A 2022 study published in the Journal of Polymer Science described the use of this compound as a crosslinking agent in the preparation of polymeric coatings with enhanced mechanical strength and thermal stability.

The synthetic routes to produce 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride have been well-documented in the literature. One common method involves the reaction of 4-chlorobenzyl chloride with N-ethyl-N-methylaniline followed by treatment with hydrochloric acid to form the hydrochloride salt. This process is efficient and scalable, making it suitable for industrial production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic methods, such as using catalytic systems to reduce waste and improve yield.

The safety profile of 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride is an important consideration for its use in various applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure workplace safety. Standard precautions include wearing appropriate personal protective equipment (PPE) and working under well-ventilated conditions to minimize exposure risks.

In conclusion, 4-(chloromethyl)-N-ethyl-N-methylaniline hydrochloride (CAS No. 1354950-46-1) is a multifunctional compound with broad applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an essential intermediate for the development of novel compounds with diverse biological activities and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern scientific endeavors.